4-FLUORO-N-{4-[(4-FLUOROPHENYL)FORMAMIDO]BUTYL}BENZAMIDE

• IUPAC Name: 4-fluoro-N-[4-[(4-fluorobenzoyl)amino]butyl]benzamide
• InChI: InChI=1S/C18H18F2N2O2/c19-15-7-3-13(4-8-15)17(23)21-11-1-2-12-22-18(24)14-5-9-16(20)10-6-14/h3-10H,1-2,11-12H2,(H,21,23)(H,22,24)
• InChI Key: ZZBGYPZBFKTGAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCCCCNC(=O)C2=CC=C(C=C2)F)F
• Molecular Formula: C18H18F2N2O2
• Molecular Weight: 332.3 g/mol
• Solubility: 3.9 [ug/mL] (The mean of the results at pH 7.4)

Description

4-FLUORO-N-{4-[(4-FLUOROPHENYL)FORMAMIDO]BUTYL}BENZAMIDE is a synthetic organic compound with the molecular formula C17H17F2N2O2. It is characterized by the presence of fluorine atoms and a benzamide structure, making it a compound of interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-FLUORO-N-{4-[(4-FLUOROPHENYL)FORMAMIDO]BUTYL}BENZAMIDE typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes:

Formation of 4-fluorophenylformamide: This can be achieved by reacting 4-fluoroaniline with formic acid under acidic conditions.

Synthesis of 4-fluorobutylamine: This involves the reaction of 4-fluorobutyronitrile with hydrogen in the presence of a catalyst such as palladium on carbon.

Coupling Reaction: The final step involves coupling 4-fluorophenylformamide with 4-fluorobutylamine in the presence of a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-FLUORO-N-{4-[(4-FLUOROPHENYL)FORMAMIDO]BUTYL}BENZAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides with different functional groups.

Scientific Research Applications

4-FLUORO-N-{4-[(4-FLUOROPHENYL)FORMAMIDO]BUTYL}BENZAMIDE has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-FLUORO-N-{4-[(4-FLUOROPHENYL)FORMAMIDO]BUTYL}BENZAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-Fluorophenyl)benzamide
• 4-Fluoro-N-(4-phenylbutyl)benzamide
• 4-Fluoro-N-(3-(2,3,4,5,6-pentafluorophenoxy)-phenyl)-benzamide

Uniqueness

4-FLUORO-N-{4-[(4-FLUOROPHENYL)FORMAMIDO]BUTYL}BENZAMIDE is unique due to its specific structural features, such as the presence of two fluorine atoms and the formamido group. These features contribute to its distinct chemical reactivity and potential biological activities, setting it apart from other similar compounds.